methyl 4-{2-[2-(furan-2-amido)-1,3-thiazol-4-yl]acetamido}benzoate

• IUPAC Name: methyl 4-[[2-[2-(furan-2-carbonylamino)-1,3-thiazol-4-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C18H15N3O5S/c1-25-17(24)11-4-6-12(7-5-11)19-15(22)9-13-10-27-18(20-13)21-16(23)14-3-2-8-26-14/h2-8,10H,9H2,1H3,(H,19,22)(H,20,21,23)
• InChI Key: DTBVLPXUQJYSGA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC=CO3
• Molecular Formula: C18H15N3O5S
• Molecular Weight: 385.4 g/mol

Description

Methyl 4-{2-[2-(Furan-2-amido)-1,3-thiazol-4-yl]acetamido}benzoate (MFAT) is a small molecule that has been studied extensively for its potential applications in the field of medicinal chemistry. MFAT is an organic compound that has been used in a variety of scientific research applications, from drug design and synthesis to biochemical and physiological studies. MFAT has also been studied for its potential therapeutic effects, and has been found to possess a range of biochemical and physiological properties.

Scientific Research Applications

Methyl 4-{2-[2-(furan-2-amido)-1,3-thiazol-4-yl]acetamido}benzoate has been studied extensively for its potential applications in the field of medicinal chemistry. It has been used in a variety of scientific research applications, from drug design and synthesis to biochemical and physiological studies. Additionally, this compound has been studied for its potential therapeutic effects, and has been found to possess a range of biochemical and physiological properties.

Mechanism of Action

Target of Action

Compounds containing furan and thiazole rings have been reported to exhibit a wide range of biological activities . These activities suggest that the compound may interact with multiple targets, including enzymes, receptors, and other proteins involved in various cellular processes.

Mode of Action

Furan and thiazole derivatives are known to interact with their targets through various mechanisms, such as inhibition of enzyme activity, modulation of receptor function, and disruption of cellular processes .

Biochemical Pathways

Furan and thiazole derivatives have been reported to affect a variety of biochemical pathways, including those involved in inflammation, oxidative stress, cell proliferation, and microbial metabolism .

Pharmacokinetics

Furan and thiazole derivatives are generally known for their good absorption and distribution profiles, their metabolic stability, and their efficient excretion .

Result of Action

Furan and thiazole derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and antitumor effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of furan and thiazole derivatives .

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-{2-[2-(furan-2-amido)-1,3-thiazol-4-yl]acetamido}benzoate in lab experiments is its high level of purity and low cost. Additionally, this compound is a small molecule, which makes it easy to handle and manipulate in a laboratory setting. However, there are some limitations to using this compound in laboratory experiments. One of the main limitations is that this compound is not soluble in water, which can make it difficult to incorporate into certain experiments. Additionally, this compound is not stable in the presence of light or heat, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for methyl 4-{2-[2-(furan-2-amido)-1,3-thiazol-4-yl]acetamido}benzoate research. One potential direction is to further explore its potential therapeutic effects, especially in the areas of inflammation and immune responses. Additionally, further research could be done to explore its potential anti-cancer and anti-bacterial properties. Additionally, further research could be done to explore the potential of this compound as a drug delivery system. Finally, further research could be done to explore the potential of this compound as a drug target.

Synthesis Methods

Methyl 4-{2-[2-(furan-2-amido)-1,3-thiazol-4-yl]acetamido}benzoate can be synthesized using a variety of methods, including the condensation reaction of furan-2-amido-1,3-thiazol-4-ylacetamido benzoic acid and methyl benzoate. This reaction is catalyzed by an acid and produces the desired product in high yield. Additionally, this compound can be synthesized using a nucleophilic substitution reaction of furan-2-amido-1,3-thiazol-4-ylacetamido benzoic acid and methyl benzoate. This reaction is also catalyzed by an acid and produces the desired product in high yield.